Cas no 1345471-53-5 (5-iodo-1-isobutyl-1H-pyrazole)

5-Iodo-1-isobutyl-1H-pyrazole is a halogenated pyrazole derivative characterized by its iodine substitution at the 5-position and an isobutyl group at the 1-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The iodine moiety enhances its reactivity in cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling efficient derivatization. The isobutyl group contributes to improved lipophilicity, which can influence solubility and bioavailability in drug design. Its stable pyrazole core ensures compatibility with a range of reaction conditions, making it a valuable building block for heterocyclic chemistry applications. Proper handling and storage under inert conditions are recommended due to its sensitivity to light and moisture.
5-iodo-1-isobutyl-1H-pyrazole structure
5-iodo-1-isobutyl-1H-pyrazole structure
Product Name:5-iodo-1-isobutyl-1H-pyrazole
CAS No:1345471-53-5
MF:C7H11IN2
MW:250.080113649368
MDL:MFCD20441940
CID:2771078
PubChem ID:56776950
Update Time:2025-05-27

5-iodo-1-isobutyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 5-iodo-1-isobutyl-1H-pyrazole
    • 3-Iodo-2-isobutylpyrazole
    • STL584903
    • AKOS025394317
    • DTXSID50718446
    • 5-Iodo-1-(2-methylpropyl)-1H-pyrazole
    • SCHEMBL20197167
    • MFCD20441940
    • VDC47153
    • BS-25348
    • EN300-233184
    • 1345471-53-5
    • 5-Iodo-1-isobutylpyrazole
    • MDL： MFCD20441940
    • Inchi： 1S/C7H11IN2/c1-6(2)5-10-7(8)3-4-9-10/h3-4,6H,5H2,1-2H3
    • InChI Key： WRMLAMSELPMHOT-UHFFFAOYSA-N
    • SMILES： IC1=CC=NN1CC(C)C

Computed Properties

  • Exact Mass: 249.99670Da
  • Monoisotopic Mass: 249.99670Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 17.8Ų

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5-iodo-1-isobutyl-1H-pyrazole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1345471-53-5)5-iodo-1-isobutyl-1H-pyrazole
Order Number:A1125298
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 21:36
Price ($):352.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1345471-53-5)5-iodo-1-isobutyl-1H-pyrazole
A1125298
Purity:99%
Quantity:1g
Price ($):352.0
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